1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-2,3-dimethylbenzyl)piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-methoxy-2,3-dimethylphenyl)methyl]piperazine
• InChI: InChI=1S/C22H28N2O3/c1-16-17(2)20(25-3)7-5-19(16)14-24-10-8-23(9-11-24)13-18-4-6-21-22(12-18)27-15-26-21/h4-7,12H,8-11,13-15H2,1-3H3
• InChI Key: RSGUBFVTPUIXDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)CN2CCN(CC2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-2,3-dimethylbenzyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BDBMPZ and has been synthesized through various methods. The purpose of

Mechanism of Action

BDBMPZ acts as a potent serotonin transporter inhibitor, preventing the reuptake of serotonin into presynaptic neurons and increasing the concentration of serotonin in the synaptic cleft. This leads to increased activation of postsynaptic serotonin receptors, resulting in antidepressant and anxiolytic effects. BDBMPZ also has moderate affinity for the dopamine transporter, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
BDBMPZ has been shown to increase extracellular levels of serotonin and dopamine in the brain, leading to antidepressant, anxiolytic, and analgesic effects. It has also been shown to decrease the expression of certain genes involved in drug addiction, suggesting its potential use in treating substance abuse disorders.

Advantages and Limitations for Lab Experiments

BDBMPZ has several advantages for use in lab experiments, including its high potency and selectivity for the serotonin transporter. However, its use in animal models may be limited by its short half-life and rapid metabolism.

Future Directions

Future research on BDBMPZ could explore its potential as a treatment for various psychiatric and neurological disorders, including depression, anxiety, and substance abuse disorders. Further studies could also investigate its mechanism of action and potential side effects, as well as the development of more stable and bioavailable analogs. Additionally, BDBMPZ could be studied in combination with other drugs to enhance its therapeutic effects.

Scientific Research Applications

BDBMPZ has been studied for its potential therapeutic applications, including as an antidepressant, anxiolytic, and analgesic agent. It has also been investigated for its potential use in treating substance abuse disorders. BDBMPZ has been shown to have a high affinity for the serotonin transporter and moderate affinity for the dopamine transporter, indicating its potential as a selective serotonin reuptake inhibitor (SSRI) and serotonin-norepinephrine reuptake inhibitor (SNRI).